2,2'-(4-Bromo-1-butenylidene)bis-3-methyl-d6-thiophene

• IUPAC Name: 2-[4-bromo-1-[3-(trideuteriomethyl)thiophen-2-yl]but-1-enyl]-3-(trideuteriomethyl)thiophene
• InChI: InChI=1S/C14H15BrS2/c1-10-5-8-16-13(10)12(4-3-7-15)14-11(2)6-9-17-14/h4-6,8-9H,3,7H2,1-2H3/i1D3,2D3
• InChI Key: KRXSGXVUQKRSCK-WFGJKAKNSA-N
• Canonical SMILES: CC1=C(SC=C1)C(=CCCBr)C2=C(C=CS2)C
• Isomeric SMILES: [2H]C([2H])([2H])C1=C(SC=C1)C(=CCCBr)C2=C(C=CS2)C([2H])([2H])[2H]
• Molecular Formula: C14H15BrS2
• Molecular Weight: 333.3 g/mol

Description

2,2’-(4-Bromo-1-butenylidene)bis-3-methyl-d6-thiophene is a stable isotope-labeled compound. It has a molecular formula of C14H15BrS2 and a molecular weight of 333.335. This compound is used in the preparation of proline derivatives as a GABA uptake inhibitor.

Scientific Research Applications

Synthesis and Reactivity

• Research has shown the synthesis of bis(diazo) compounds incorporating butadiyne and thiophene units. These compounds, upon irradiation, generate bis(carbenes) that have a singlet quinoidal diradical ground state with a very small singlet-triplet energy gap. This indicates potential applications in photochemical and photophysical studies (Itoh, Morisaki, Hirai, & Tomioka, 2004).

Materials Science and Electronics

• Studies have synthesized mixed phenylene-thiophene oligomers for application in organic field-effect transistors and nonvolatile transistor memory elements. These compounds, due to their high carrier mobilities and stability, are significant for the development of solution-cast films and electronic devices (Mushrush, Facchetti, Lefenfeld, Katz, & Marks, 2003).

Spectroscopy and Structural Analysis

• In the synthesis of highly strained thiophenes, it was noted that compounds like 1,2,4,5-tetrahydrodicyclobuta[b,d]thiophene exhibit unusual reactivities due to large ring strain. This opens avenues in studying the structural and chemical properties of such compounds (Nakayama & Kuroda, 1993).

Environmental Applications

• Thiophene-based metal-organic frameworks (MOFs) have been studied for their efficiency in luminescence sensing and pesticide removal. Such MOFs can detect environmental contaminants like Hg(II), Cu(II), and Cr(VI), demonstrating their potential in environmental monitoring and purification (Zhao, Xu, Qiu, Kang, Wen, & Zhang, 2017).